Cas no 921832-46-4 (7-4-(2-fluorophenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one)

• Product Name: 7-4-(2-fluorophenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one
• CAS No: 921832-46-4
• MF: C₂₄H₂₂FN₅O₂
• MW: 431.462188243866
• CID: 6252044
• PubChem ID: 18570230
• Update Time: 2025-11-01

7-4-(2-fluorophenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-4-(2-fluorophenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one
• F2248-0016
• 7-(4-(2-fluorophenyl)piperazine-1-carbonyl)-5-methyl-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one
• AKOS024630990
• 7-[4-(2-fluorophenyl)piperazine-1-carbonyl]-5-methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one
• 7-[4-(2-fluorophenyl)piperazine-1-carbonyl]-5-methyl-2-phenylpyrazolo[4,3-c]pyridin-3-one
• 921832-46-4

• Inchi： 1S/C24H22FN5O2/c1-27-15-18(22-19(16-27)24(32)30(26-22)17-7-3-2-4-8-17)23(31)29-13-11-28(12-14-29)21-10-6-5-9-20(21)25/h2-10,15-16H,11-14H2,1H3
• InChI Key： LKRXAXHDAOJXKV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1CCN(C(C2=CN(C)C=C3C(N(C4C=CC=CC=4)N=C23)=O)=O)CC1

Computed Properties

• Exact Mass: 431.17575312g/mol
• Monoisotopic Mass: 431.17575312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 7-4-(2-fluorophenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one

Introduction to Compound with CAS No. 921832-46-4 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 921832-46-4 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as 7-4-(2-fluorophenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one, represents a fascinating blend of structural complexity and potential therapeutic applications. The molecular framework of this compound encompasses several key structural motifs that make it a promising candidate for further investigation in drug discovery and development.

The structural composition of 7-4-(2-fluorophenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one is characterized by the presence of multiple heterocyclic rings, including a piperazine ring and a pyrazolopyridine core. The piperazine moiety is particularly noteworthy due to its well-documented role as a pharmacophore in various pharmaceutical agents. Piperazine derivatives are known for their ability to interact with a wide range of biological targets, making them valuable in the development of drugs targeting neurological disorders, infectious diseases, and other metabolic conditions.

The introduction of a fluorine atom at the 2-position of the phenyl ring in this compound adds an additional layer of complexity and functionality. Fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and overall pharmacological activity. In the context of 7-4-(2-fluorophenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one, the fluorine atom is expected to influence both the electronic properties of the molecule and its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential interactions of this compound with biological receptors. Studies have suggested that the structural features of 7-4-(2-fluorophenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one may allow it to bind effectively to various enzymes and receptors involved in neurological pathways. This has sparked interest in exploring its potential as a lead compound for drugs targeting conditions such as depression, anxiety disorders, and neurodegenerative diseases.

The pyrazolopyridine core of this compound is another critical feature that contributes to its pharmacological potential. Pyrazolopyridines have been extensively studied for their role in modulating various biological processes. They are known to exhibit properties such as antiviral, anti-inflammatory, and anticancer activities. The presence of both methyl and phenyl substituents further enhances the structural diversity of this molecule, allowing for fine-tuning of its pharmacological profile through structural modifications.

In vitro studies have begun to unravel the pharmacological properties of 7-4-(2-fluorophenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one. Initial experiments have shown promising results in terms of binding affinity to certain neurotransmitter receptors. These findings are particularly exciting given the growing body of evidence suggesting that modulation of these receptors can lead to novel therapeutic interventions for neurological disorders. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at tested doses, suggesting a favorable safety profile.

The synthesis of 7-4-(2-fluorophenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and asymmetric synthesis have been employed to achieve the desired stereochemical purity. These synthetic strategies not only highlight the complexity of the molecule but also demonstrate the capabilities of modern chemical synthesis.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in other areas such as agrochemicals and material science. The unique structural features of 7-4-(2-fluorophenyl)piperazine-carbonyl)-5-methyl - 2 - phenyl - 2 H , 3 H , 5 H - pyrazolo [ 4 , 3 - c ] pyridin - 3 - one make it a versatile building block for designing novel compounds with tailored properties.

In conclusion, compound with CAS number 921832 -46 - 4, specifically identified as 7 - 4 -( 2 - fluorophenyl ) piperazine -1-carbonyl -5-methyl - 2 - phenyl - 2 H , 3 H , 5 H - pyrazolo [ 4 , 3 - c ] pyridin - 3 - one, represents a compelling subject of study in pharmaceutical research. Its unique structural features and promising pharmacological properties make it an attractive candidate for further development into therapeutic agents targeting various diseases. As research continues to uncover new applications and refine synthetic methodologies，this compound is poised to play a significant role in advancing medical science.